2,2'-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide]

• CAS No.: 64571-91-1
• Molecular Formula: C30H22Cl2N2O5
• Molecular Weight: 561.4 g/mol
• IUPAC Name: 2-[2-(2-benzoyl-4-chloroanilino)-2-oxoethoxy]-N-(2-benzoyl-4-chlorophenyl)acetamide
• InChI: InChI=1S/C30H22Cl2N2O5/c31-21-11-13-25(23(15-21)29(37)19-7-3-1-4-8-19)33-27(35)17-39-18-28(36)34-26-14-12-22(32)16-24(26)30(38)20-9-5-2-6-10-20/h1-16H,17-18H2,(H,33,35)(H,34,36)
• InChI Key: XYHSVWRXGZFKNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)COCC(=O)NC3=C(C=C(C=C3)Cl)C(=O)C4=CC=CC=C4

Description

2,2’-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide] is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide] typically involves the reaction of 2-benzoyl-4-chloroaniline with acetic anhydride in the presence of a base such as pyridine. The reaction is carried out under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of 2,2’-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide] may involve large-scale batch reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, with careful monitoring of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

2,2’-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the benzoyl groups to benzyl alcohols.

Substitution: The chlorophenyl groups can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Benzyl alcohol derivatives.

Substitution: Various substituted chlorophenyl derivatives.

Scientific Research Applications

2,2’-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide] has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its pharmacological properties and potential therapeutic uses.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2’-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide] involves its interaction with specific molecular targets. The benzoyl and chlorophenyl groups play a crucial role in binding to these targets, leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2,2’-Oxybis[N-(2-benzoylphenyl)acetamide]
• 2,2’-Oxybis[N-(4-chlorophenyl)acetamide]
• 2,2’-Oxybis[N-(2-benzoyl-4-methylphenyl)acetamide]

Uniqueness

2,2’-Oxybis[N-(2-benzoyl-4-chlorophenyl)acetamide] is unique due to the presence of both benzoyl and chlorophenyl groups, which confer distinct reactivity and properties compared to similar compounds. This uniqueness makes it valuable for specific applications where these functional groups are advantageous.